2,3,4,5-Tetrachlorobenzaldehyde
Overview
Description
2,3,4,5-Tetrachlorobenzaldehyde (CAS No. 56962-16-4) is a chemical compound with the molecular formula C7H2Cl4O . It is a chlorinated benzaldehyde derivative. The compound’s structure consists of a benzene ring with four chlorine atoms and an aldehyde functional group attached. Its average mass is approximately 243.9 Da .
Physical and Chemical Properties Analysis
Scientific Research Applications
Magnetic Characterization of Schiff Base Complexes
In a study by Lü et al. (2006), Schiff base ligands derived from the condensation of salicylaldehyde derivatives (including 3,5-Brsalicylaldehyde) with amines were used to produce Mn(III) dimer complexes. These complexes demonstrated single-molecule-magnet (SMM) behavior, suggesting potential applications in magnetic storage technologies and molecular electronics (Lü et al., 2006).
Coordination Chemistry of Tetrazines
Kaim (2002) discussed the unique coordination chemistry of 1,2,4,5-tetrazine and its derivatives, highlighting their capability to bridge metal centers and facilitate electron and charge transfer phenomena. This property is significant in the development of supramolecular materials with potential applications in electronics and photonics (Kaim, 2002).
Cyclotetramerization of Hydroxymethylsalicylaldehyde
Butler et al. (2000) explored the cyclotetramerization of 3-(hydroxymethyl)-5-methylsalicylaldehyde, achieving complete oligo- and stereoselectivity. The resulting macrocyclic S(4)-symmetric tetraacetal has potential in creating novel macrocyclic structures for use in catalysis and molecular recognition (Butler et al., 2000).
Glycosidase Inhibition and Anticancer Properties
Campkin et al. (2022) synthesized tetrachlorinated phthalimide analogues for use in boron neutron capture therapy (BNCT), a promising cancer treatment. These compounds also demonstrated glycosidase modulating properties, indicating potential applications in managing diabetes, viral infections, and lysosomal storage disorders (Campkin et al., 2022).
Synthesis and Characterization of Thiophene Derivatives
Kyushin et al. (2006) synthesized 2,3,4,5-tetrakis(dimethylsilyl)thiophene, the first tetrasilylthiophene derivative. This compound's electronic properties suggest its usefulness in developing novel electronic materials (Kyushin et al., 2006).
Biological Activity of Novel Hydrazones
Tian Da-ting et al. (2013) studied the biological activity of 4-chlorobenzaldehyde derivatives, indicating potential in fungicidal applications and insights into molecular structure and interactions (Tian Da-ting et al., 2013).
Development of Organic Semiconductors
Kashiki et al. (2011) synthesized and characterized benzo[1,2-b:3,4-b':5,6-b'']trithiophene oligomers, revealing their potential as organic semiconductors with promising applications in electronics (Kashiki et al., 2011).
Properties
IUPAC Name |
2,3,4,5-tetrachlorobenzaldehyde | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2Cl4O/c8-4-1-3(2-12)5(9)7(11)6(4)10/h1-2H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPOLBGVKMILZNX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2Cl4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201297620 | |
Record name | Benzaldehyde, 2,3,4,5-tetrachloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201297620 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56962-16-4 | |
Record name | Benzaldehyde, 2,3,4,5-tetrachloro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56962-16-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzaldehyde, 2,3,4,5-tetrachloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201297620 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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